Cas no 189287-31-8 (5,5,6,6,7,7,7-heptafluorohept-3-en-2-one)

• Product Name: 5,5,6,6,7,7,7-heptafluorohept-3-en-2-one
• CAS No: 189287-31-8
• MF: C₇H₅F₇O
• MW: 238.102826833725
• CID: 3846079
• PubChem ID: 14238361
• Update Time: 2025-06-08

5,5,6,6,7,7,7-heptafluorohept-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Hepten-2-one, 5,5,6,6,7,7,7-heptafluoro-, (E)-
• 3-Hepten-2-one, 5,5,6,6,7,7,7-heptafluoro-, (3E)-
• 5,5,6,6,7,7,7-heptafluorohept-3-en-2-one
• EN300-1972111
• 189287-31-8

• Inchi： 1S/C7H5F7O/c1-4(15)2-3-5(8,9)6(10,11)7(12,13)14/h2-3H,1H3/b3-2+
• InChI Key： ZAFSEDIEUPIAMS-NSCUHMNNSA-N
• SMILES： CC(=O)/C=C/C(F)(F)C(F)(F)C(F)(F)F

Computed Properties

• Exact Mass: 238.02286191Da
• Monoisotopic Mass: 238.02286191Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Additional information on 5,5,6,6,7,7,7-heptafluorohept-3-en-2-one

Introduction to 5,5,6,6,7,7,7-heptafluorohept-3-en-2-one (CAS No. 189287-31-8)

5,5,6,6,7,7,7-heptafluorohept-3-en-2-one (CAS No. 189287-31-8) is a highly fluorinated compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound is characterized by its high fluorine content and a double bond in the heptene chain, which imparts it with distinct reactivity and stability profiles.

The molecular structure of 5,5,6,6,7,7,7-heptafluorohept-3-en-2-one consists of a seven-carbon chain with seven fluorine atoms attached to the last three carbons and a double bond between the third and fourth carbons. This configuration results in a highly stable and inert molecule that exhibits low reactivity with many common chemicals. The high fluorine content also confers hydrophobic and lipophobic properties, making it an attractive candidate for various industrial and pharmaceutical applications.

In the realm of materials science, 5,5,6,6,7,7,7-heptafluorohept-3-en-2-one has been explored for its potential use in the development of advanced coatings and surface treatments. Its hydrophobic and lipophobic nature makes it ideal for creating surfaces that repel water and oils, which can be beneficial in applications such as anti-fouling coatings for marine structures and self-cleaning surfaces for buildings and vehicles. Recent studies have also shown that this compound can enhance the durability and corrosion resistance of metal surfaces when used as a coating agent.

In the pharmaceutical industry, the unique properties of 5,5,6,6,7,7,7-heptafluorohept-3-en-2-one have led to its investigation as a potential drug delivery vehicle. The high fluorine content can improve the solubility and bioavailability of certain drugs, particularly those that are poorly soluble in water. Additionally, the low reactivity of this compound ensures that it remains stable during storage and administration, reducing the risk of degradation or adverse reactions. Clinical trials are currently underway to evaluate its efficacy in enhancing drug delivery systems for various therapeutic applications.

The environmental impact of 5,5,6,6,7,7,7-heptafluorohept-3-en-2-one is another area of active research. While its high stability and low reactivity make it an attractive candidate for many applications, there are concerns about its persistence in the environment. Studies are being conducted to assess its biodegradability and potential ecological effects. Preliminary results suggest that under certain conditions, this compound can be broken down by microbial activity, although further research is needed to fully understand its environmental fate.

In the field of analytical chemistry, 5,5,6,6,7,7,7-heptafluorohept-3-en-2-one has been used as a reference standard for the calibration of analytical instruments due to its well-defined chemical properties and high purity. Its unique spectral characteristics make it an excellent choice for calibrating mass spectrometers and other analytical techniques used in research and quality control laboratories.

The synthesis of 5,5,6，6，7，7，7-heptafluorohept-3-en-2-one typically involves multi-step processes that include fluorination reactions and double bond formation. Recent advancements in synthetic methods have led to more efficient and cost-effective routes for producing this compound on a larger scale. These improvements have facilitated its broader application in various industries.

In conclusion, 5，5，6，6，7，7，7-heptafluorohept-3-en-2-one (CAS No. 189287-31-8) is a versatile compound with a wide range of potential applications due to its unique chemical properties. Ongoing research continues to uncover new uses for this compound in materials science, pharmaceuticals, environmental science, and analytical chemistry. As our understanding of its properties deepens, 5，5，6，6，7，7，7-heptafluorohept-3-en-2-one is poised to play an increasingly important role in advancing technology and improving human health.